Cas no 1213180-49-4 ((1S)-1-(2,4-Dimethylphenyl)-2,2,2-trifluoroethylamine)

• Product Name: (1S)-1-(2,4-Dimethylphenyl)-2,2,2-trifluoroethylamine
• CAS No: 1213180-49-4
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 5018154
• Update Time: 2023-08-25

(1S)-1-(2,4-Dimethylphenyl)-2,2,2-trifluoroethylamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2,4-DIMETHYLPHENYL)-2,2,2-TRIFLUOROETHYLAMINE
• AB40113
• (S)-1-(2,4-Dimethylphenyl)-2,2,2-trifluoroethan-1-amine
• (1S)-1-(2,4-Dimethylphenyl)-2,2,2-trifluoroethylamine

• Inchi： 1S/C10H12F3N/c1-6-3-4-8(7(2)5-6)9(14)10(11,12)13/h3-5,9H,14H2,1-2H3/t9-/m0/s1
• InChI Key： SEYZVMRTNXIDGW-VIFPVBQESA-N
• SMILES： FC([C@H](C1C=CC(C)=CC=1C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.7
• Topological Polar Surface Area: 26